α-Ionone (>90per cent) α-Ionone (>90per cent) Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound.
Alpha-ionone is an ionone, an enone and a methyl ketone.
Brand Name: Vulcanchem
CAS No.: 127-41-3
VCID: VC0122830
InChI: InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+
SMILES: CC1=CCCC(C1C=CC(=O)C)(C)C
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol

α-Ionone (>90per cent)

CAS No.: 127-41-3

Reference Standards

VCID: VC0122830

Molecular Formula: C13H20O

Molecular Weight: 192.3 g/mol

α-Ionone (>90per cent) - 127-41-3

CAS No. 127-41-3
Product Name α-Ionone (>90per cent)
Molecular Formula C13H20O
Molecular Weight 192.3 g/mol
IUPAC Name (E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
Standard InChI InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+
Standard InChIKey UZFLPKAIBPNNCA-BQYQJAHWSA-N
Isomeric SMILES CC1=CCCC(C1/C=C/C(=O)C)(C)C
SMILES CC1=CCCC(C1C=CC(=O)C)(C)C
Canonical SMILES CC1=CCCC(C1C=CC(=O)C)(C)C
Boiling Point 258 °C at 760 mm Hg
Colorform Colorless to slightly yellow liquid
Density 0.9319 at 20/4 °C
0.927-0.933
Flash Point 118 °C (244 °F) - closed cup
Melting Point 25 °C
Physical Description Liquid
colourless to pale-yellow liquid with a warm, woody, violet-floral odou
Description Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound.
Alpha-ionone is an ionone, an enone and a methyl ketone.
Shelf Life Stable under recommended storage conditions.
Solubility 5.51e-04 M
0.106 mg/mL at 25 °C
In water, 106 mg/L at 25 °C
Soluble in alcohol, most fixed oils, propylene glycol; insoluble in glycerin
Miscible with absolute alcohol. Soluble in 2 to 3 parts of 70% alcohol, ether, chloroform, benzene. Very slightly soluble in water. /mixed ionone isomers/
soluble in alcohol, propylene glycol, most fixed oils; insoluble in glycerol and water
1 ml in 3 ml 70% alcohol; 1 ml in 10 ml 60% alcohol (in ethanol)
Synonyms (3E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)3-buten-2-one; (5E)-Ionone; (E)-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one; (E)-α-Ionone; (±)-trans-α-Ionone; (±)-α-Ionone; 4-(2,6,6-Trimethyl-2-cyclohexenyl)-3-buten-2-one; trans-α-Ionone; α-Cycloci
Vapor Pressure 0.02 mmHg
0.019 mm Hg at 25 C (extrapolated from higher temperatures)
PubChem Compound 5282108
Last Modified Nov 11 2021
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